Cas no 902444-54-6 (2-({5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-ylmethyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol)

• Product Name: 2-({5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-ylmethyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol
• CAS No: 902444-54-6
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 5425477
• Update Time: 2025-06-11

2-({5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-ylmethyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-5,6,7,8-tetrahydro-1H-quinazolin-4-one
• 2-({5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-ylmethyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol

• Inchi： 1S/C20H21N3O2S/c1-12-7-3-4-8-14(12)19-21-17(13(2)25-19)11-26-20-22-16-10-6-5-9-15(16)18(24)23-20/h3-4,7-8H,5-6,9-11H2,1-2H3,(H,22,23,24)
• InChI Key： CXOSMPBGBYLAOA-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(=O)N=C1SCC1=C(C)OC(C2=CC=CC=C2C)=N1

Additional information on 2-({5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-ylmethyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol

Introduction to 2-({5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-ylmethyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol and Its Significance in Modern Chemical Biology

Compound with the CAS number 902444-54-6 represents a novel and structurally intricate molecule that has garnered significant attention in the field of chemical biology. This compound, formally known as 2-({5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-ylmethyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol, is characterized by its complex heterocyclic framework and functional groups that make it a promising candidate for various biological applications. The presence of both the oxazole and tetrahydroquinazoline moieties in its structure suggests potential interactions with biological targets, making it a subject of intense research interest.

The oxazole ring is a key structural feature of this compound, known for its stability and ability to participate in hydrogen bonding interactions. This characteristic is particularly valuable in drug design, as it allows for the formation of specific and stable complexes with biological targets. The methyl substituent at the 5-position of the oxazole ring further enhances its reactivity and binding affinity. Additionally, the sulfanyl group attached to the oxazole moiety introduces a polar interaction site, which can be crucial for modulating binding properties.

The tetrahydroquinazoline component of the molecule adds another layer of complexity and functionality. Tetrahydroquinazoline derivatives are well-known for their pharmacological properties and have been explored in various therapeutic areas. The presence of this scaffold suggests that the compound may exhibit bioactivity relevant to these areas. Furthermore, the hydroxyl group at the 4-position of the tetrahydroquinazoline ring provides an additional site for interaction with biological targets, potentially enhancing binding affinity and specificity.

The overall structural complexity of 2-({5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-ylmethyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol makes it a fascinating subject for computational studies aimed at understanding its interactions with biological targets. Advanced computational techniques such as molecular docking and molecular dynamics simulations have been employed to explore potential binding modes and affinities. These studies have provided valuable insights into how the compound might interact with proteins and other biological molecules.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of this compound make it a potential candidate for disrupting or enhancing PPIs relevant to various diseases. For instance, studies have shown that oxazole-containing compounds can effectively interact with specific protein targets by forming hydrogen bonds and hydrophobic interactions. The sulfanyl group further enhances this capability by providing an additional interaction point.

The synthesis of 2-({5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-ylmethyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic framework efficiently. This synthesis not only demonstrates the synthetic capabilities but also opens up avenues for further derivatization and exploration of related compounds.

The pharmacological potential of this compound has been explored through various experimental approaches. In vitro assays have been conducted to evaluate its activity against a range of biological targets. These assays have provided preliminary evidence suggesting that the compound may exhibit desirable bioactivity relevant to therapeutic applications. Further studies are ongoing to elucidate its mechanism of action and potential therapeutic benefits.

The development of novel drug candidates relies heavily on understanding their interactions with biological systems at a molecular level. The structural features of 2-({5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-ylmethyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol, particularly the oxazole and tetrahydroquinazoline moieties, make it an attractive candidate for detailed structural biology studies. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to determine high-resolution structures of complexes formed between this compound and biological targets.

The integration of computational chemistry with experimental biology has revolutionized drug discovery efforts. By combining these approaches, researchers can gain comprehensive insights into the structure-function relationships of small molecules like this one. This integrative approach has not only accelerated the discovery process but also improved the success rate of lead optimization efforts.

The future prospects for 2-({5-methyl-2-(2-methylphenyl)-1,3-oxazol-4-ylmethyl}sulfanyl)-5,6,7,8-tetrahydroquinazolin-4-ol are promising given its unique structural features and potential bioactivity. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring new therapeutic applications. Additionally, efforts are underway to develop more efficient synthetic routes to facilitate large-scale production.

In conclusion，90244454-cas no90244454, represents a structurally complex and functionally intriguing molecule with significant potential in chemical biology。 Its unique combination of oxazole、tetrahydroquinazoline、and sulfanyl groups makes it a promising candidate for drug discovery efforts。 Further research is warranted to fully explore its bioactivity、mechanism of action、and therapeutic applications。